Cas no 18813-68-8 (2-Hexylquinolin-4(1H)-one)

• Product Name: 2-Hexylquinolin-4(1H)-one
• CAS No: 18813-68-8
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• MDL: MFCD28991947
• CID: 3166573
• PubChem ID: 594525
• Update Time: 2025-05-26

2-Hexylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• W11283
• 2-hexyl-1,4-dihydroquinolin-4-one
• 2-Hexyl-4(1H)-quinolinone #
• MFCD28991947
• 4(1H)-Quinolinone, 2-hexyl-
• 2-hexyl-1H-quinolin-4-one
• AKOS027255814
• AS-59199
• 18813-68-8
• DBFMEGDHHAYDPJ-UHFFFAOYSA-N
• SB71103
• SCHEMBL16431209
• 2-Hexylquinolin-4(1H)-one

• MDL： MFCD28991947
• Inchi： 1S/C15H19NO/c1-2-3-4-5-8-12-11-15(17)13-9-6-7-10-14(13)16-12/h6-7,9-11H,2-5,8H2,1H3,(H,16,17)
• InChI Key： DBFMEGDHHAYDPJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(=C1)CCCCCC

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-Hexylquinolin-4(1H)-one

Professional Introduction to 2-Hexylquinolin-4(1H)-one (CAS No. 18813-68-8)

2-Hexylquinolin-4(1H)-one, identified by the Chemical Abstracts Service Number (CAS No.) 18813-68-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone has garnered considerable attention due to its structural uniqueness and potential biological activities. The compound belongs to the quinoline derivatives, a class of molecules known for their diverse pharmacological properties and applications in medicinal chemistry.

The molecular structure of 2-Hexylquinolin-4(1H)-one consists of a quinoline core substituted with a hexyl group at the 2-position and a carbonyl group at the 4-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications and functionalization. The presence of the hexyl side chain enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and bioavailability in drug design.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, 2-Hexylquinolin-4(1H)-one has shown promising results in preclinical studies. Notably, research has highlighted its potential as an inhibitor of certain kinases and enzymes involved in cancer cell proliferation. The compound’s ability to interact with biological targets at the molecular level makes it a valuable candidate for developing novel therapeutic agents.

One of the most compelling aspects of 2-Hexylquinolin-4(1H)-one is its synthetic accessibility. The quinoline scaffold can be readily modified through various chemical reactions, such as alkylation, acylation, and functional group interconversion. These modifications allow chemists to fine-tune the pharmacological profile of the compound, optimizing its efficacy and minimizing potential side effects. The hexyl substituent, in particular, plays a crucial role in modulating the compound’s solubility and metabolic stability.

The pharmacokinetic properties of 2-Hexylquinolin-4(1H)-one have also been a focus of recent investigations. Studies indicate that the compound exhibits moderate oral bioavailability and undergoes extensive metabolism in vivo. Understanding these metabolic pathways is essential for predicting drug interactions and designing effective dosing regimens. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the metabolic fate of this compound.

Beyond its pharmaceutical applications, 2-Hexylquinolin-4(1H)-one has shown potential in other areas of research. For instance, its fluorescence properties make it useful in biochemical assays and imaging techniques. The ability to track biological processes using fluorescent probes labeled with this compound could provide valuable insights into cellular mechanisms and disease pathogenesis.

The synthesis of 2-Hexylquinolin-4(1H)-one typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes the condensation of 2-hexylbenzaldehyde with urea or thiourea to form a quinolone derivative, followed by purification steps to isolate the desired product. Recent advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

In conclusion, 2-Hexylquinolin-4(1H)-one (CAS No. 18813-68-8) is a structurally interesting and biologically active compound with significant potential in pharmaceutical research. Its unique chemical properties, synthetic accessibility, and diverse applications make it a compelling subject for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in drug discovery and development.